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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the réversibility of the contraceptive

effects of TDI-11861 in mice, with supporting experimental data and detailed methodologies.

TDI-11861 is a potent and reversible inhibitor of soluble adenylyl cyclase (sAC), an enzyme

crucial for sperm motility and capacitation. Its on-demand nature and rapid reversal of effects

present a promising avenue for male contraception.

Executive Summary
Studies in mice demonstrate that a single dose of TDI-11861 induces temporary infertility, with

a complete return to normal fertility within 24 hours.[1][2][3] The contraceptive effect is rapid,

taking hold within 30 minutes to an hour, and is fully reversible, highlighting its potential as an

on-demand male contraceptive.[2] This guide details the key experiments confirming this

reversibility, comparing the effects of TDI-11861 with its predecessor, TDI-10229, and providing

the necessary protocols for further research.
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Time Post-Injection Contraceptive Efficacy (%) Notes

30 minutes - 2.5 hours 100%
No pregnancies observed in

52 pairings.[2][4][5][6]

3.5 hours 91%
A small number of pregnancies

were observed.[1]

24 hours 0%
Fertility is fully restored to

normal levels.[1][2]

Table 2: Time Course of Sperm Motility Recovery in Mice
After a Single Dose of TDI-11861

Time Post-Injection Sperm Motility

Up to 2.5 hours Sperm are immobilized.[4]

3 hours Some sperm begin to regain motility.[1][2][4]

24 hours
Nearly all sperm have recovered normal

movement.[2]

Table 3: Comparison of TDI-11861 and TDI-10229
Parameter TDI-11861 TDI-10229

sAC Inhibition (IC50) Potent Less potent

Contraceptive Efficacy
More effective in suppressing

sperm fertility.[1]
Less effective

Reversibility
Effects are reversed, and

fertility is restored.
Effects are also reversible.

Sustained Action

Longer residence time,

remains effective after dilution.

[6][7]

Shorter residence time, effects

diminish upon dilution.[7]

Experimental Protocols

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sciencedaily.com/releases/2023/02/230214153913.htm
https://www.technologynetworks.com/drug-discovery/news/sperm-slowing-male-contraceptive-reversibly-inhibits-mouse-fertility-370207
https://pmc.ncbi.nlm.nih.gov/articles/PMC9929232/
https://www.bioworld.com/articles/694356-soluble-adenylyl-cyclase-inhibitor-tdi-11861-blocks-sperm-mobility-on-demand?v=preview
https://www.uni-bayreuth.de/press-releases/sAC-inhibitors
https://www.uni-bayreuth.de/press-releases/sAC-inhibitors
https://www.sciencedaily.com/releases/2023/02/230214153913.htm
https://www.benchchem.com/product/b15602824?utm_src=pdf-body
https://www.technologynetworks.com/drug-discovery/news/sperm-slowing-male-contraceptive-reversibly-inhibits-mouse-fertility-370207
https://www.uni-bayreuth.de/press-releases/sAC-inhibitors
https://www.sciencedaily.com/releases/2023/02/230214153913.htm
https://www.technologynetworks.com/drug-discovery/news/sperm-slowing-male-contraceptive-reversibly-inhibits-mouse-fertility-370207
https://www.sciencedaily.com/releases/2023/02/230214153913.htm
https://www.benchchem.com/product/b15602824?utm_src=pdf-body
https://www.uni-bayreuth.de/press-releases/sAC-inhibitors
https://www.bioworld.com/articles/694356-soluble-adenylyl-cyclase-inhibitor-tdi-11861-blocks-sperm-mobility-on-demand?v=preview
https://www.news-medical.net/news/20230216/An-oral-and-on-demand-male-contraceptive.aspx
https://www.news-medical.net/news/20230216/An-oral-and-on-demand-male-contraceptive.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vivo Fertility Study in Mice
Objective: To assess the contraceptive efficacy and reversibility of TDI-11861 in a time-course

mating study.

Methodology:

Adult male mice are administered a single dose of TDI-11861 (e.g., 50 mg/kg) via

intraperitoneal injection or oral gavage.[5]

At specific time points post-injection (e.g., 30 minutes, 3 hours, 24 hours), each male mouse

is paired with a receptive female mouse.

Mating is allowed to occur for a defined period (e.g., 2 hours).[4]

Following the mating period, male and female mice are separated.

Female mice are monitored for pregnancy and litter size.

Contraceptive efficacy is calculated as the percentage reduction in pregnancies in the

treated group compared to a vehicle-treated control group.

Sperm Motility Assay
Objective: To evaluate the effect of TDI-11861 on sperm motility and its reversal over time.

Methodology:

Male mice are treated with a single dose of TDI-11861 as described above.

At various time points post-treatment, mice are euthanized, and sperm are collected from the

cauda epididymis.

Sperm are incubated in a suitable medium (e.g., Human Tubal Fluid medium).

Sperm motility is assessed using a Computer-Assisted Sperm Analysis (CASA) system.

Parameters such as the percentage of motile sperm, progressive motility, and curvilinear

velocity are measured.
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Pharmacokinetic Study in Mice
Objective: To determine the concentration of TDI-11861 in the blood over time.

Methodology:

Male mice are administered a single dose of TDI-11861.

Blood samples are collected at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24

hours) via methods such as tail vein or cardiac puncture.

Plasma is separated from the blood samples by centrifugation.

The concentration of TDI-11861 in the plasma is quantified using a validated Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[8][9][10][11]
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Caption: Signaling pathway of sperm activation and the inhibitory action of TDI-11861.
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Caption: Experimental workflow for confirming the reversibility of TDI-11861's effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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